Cas no 1094296-52-2 (3-tert-butyl-4-propoxybenzene-1-sulfonyl chloride)

• Product Name: 3-tert-butyl-4-propoxybenzene-1-sulfonyl chloride
• CAS No: 1094296-52-2
• MF: C₁₃H₁₉ClO₃S
• MW: 290.806162118912
• CID: 4571182
• Update Time: 2025-06-13

3-tert-butyl-4-propoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-4-propoxybenzene-1-sulfonyl chloride

• Inchi： 1S/C13H19ClO3S/c1-5-8-17-12-7-6-10(18(14,15)16)9-11(12)13(2,3)4/h6-7,9H,5,8H2,1-4H3
• InChI Key： XPEKILNXKSGVQZ-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(OCCC)C(C(C)(C)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-tert-butyl-4-propoxybenzene-1-sulfonyl chloride

Recent Advances in the Application of 3-tert-butyl-4-propoxybenzene-1-sulfonyl chloride (CAS: 1094296-52-2) in Chemical Biology and Pharmaceutical Research

3-tert-butyl-4-propoxybenzene-1-sulfonyl chloride (CAS: 1094296-52-2) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of enzyme inhibitors and targeted therapeutics. Recent studies have highlighted its role in modulating protein-protein interactions and its potential as a scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-tert-butyl-4-propoxybenzene-1-sulfonyl chloride in the design of covalent inhibitors targeting cysteine proteases. The researchers utilized this compound to develop a series of potent inhibitors with nanomolar affinity, showcasing its potential in treating diseases such as cancer and autoimmune disorders. The study emphasized the compound's unique reactivity profile, which allows for selective modification of target proteins while minimizing off-target effects.

In addition to its applications in inhibitor design, 3-tert-butyl-4-propoxybenzene-1-sulfonyl chloride has been employed in proteomics research. A recent Nature Chemical Biology publication detailed its use in chemical proteomics workflows to identify and characterize novel drug targets. The compound's ability to selectively label reactive amino acids in complex biological samples has enabled researchers to map protein interaction networks with unprecedented precision.

The synthetic versatility of 3-tert-butyl-4-propoxybenzene-1-sulfonyl chloride has also been explored in materials science applications. A 2024 study in Advanced Materials reported its incorporation into polymer-based drug delivery systems, where it served as a functional handle for conjugating therapeutic payloads. This approach demonstrated improved drug loading capacity and controlled release kinetics, suggesting potential applications in targeted cancer therapy.

Despite these promising developments, challenges remain in optimizing the stability and selectivity of derivatives based on 3-tert-butyl-4-propoxybenzene-1-sulfonyl chloride. Current research efforts are focused on structural modifications to enhance its pharmacological properties while maintaining its synthetic accessibility. The compound's unique combination of reactivity and steric properties continues to make it a valuable tool in medicinal chemistry and chemical biology research.